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Compound of Interest

Compound Name: Vibralactone

Cat. No.: B1257129 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the total synthesis of (±)-vibralactone, a

natural product inhibitor of pancreatic lipase. It details three distinct and notable synthetic

routes, offering a comparative analysis of their efficiency and key chemical transformations.

This guide is intended to serve as a practical resource, featuring detailed experimental

protocols for key reactions, tabulated quantitative data for easy comparison, and visualizations

of the synthetic pathways.

Introduction
Vibralactone, first isolated from the basidiomycete Boreostereum vibrans, has attracted

significant attention from the scientific community due to its unique fused β-lactone structure

and its potent inhibitory activity against pancreatic lipase, a key enzyme in dietary fat

absorption.[1] The total synthesis of (±)-vibralactone has been a subject of interest, leading to

the development of several distinct and innovative synthetic strategies. This document outlines

and compares three prominent approaches: the pioneering synthesis by Snider and coworkers,

a diastereoselective route developed by Brown and coworkers, and a concise synthesis

featuring a key photochemical step.

Comparative Overview of Synthetic Strategies
Three distinct total syntheses of (±)-vibralactone are summarized below, each employing a

unique strategy to construct the challenging bicyclic core and the all-carbon quaternary center.
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Synthetic Pathway Visualizations
The following diagrams illustrate the strategic reaction sequences for each of the three detailed

total syntheses of (±)-vibralactone.

Snider's Reductive Alkylation Strategy

2-Methoxybenzoic acid derivative Birch Reductive Alkylation Product
Birch Reduction-Prenylation

Spiro Lactone Cyclopentenal
Multi-step sequence

Vibralactone C
Retro-iodolactonization, β-lactone formation

(±)-Vibralactone
Reduction

Click to download full resolution via product page

Figure 1. Snider's synthetic approach to (±)-vibralactone.
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Brown's Diastereoselective Strategy

Malonic acid α-Formyl ester
Multi-step sequence

β-Hydroxyester
Diastereoselective Allylation

β-Lactone
Pd-catalyzed Deallylative β-Lactonization

Aldehyde
Wacker Oxidation

(±)-Vibralactone
Aldol Condensation, Reduction

Click to download full resolution via product page

Figure 2. Brown's synthetic approach to (±)-vibralactone.

Nelson's Concise Photochemical Strategy

3-Prenyl-pyran-2-one Oxabicyclo[2.2.0]hexenone
Photochemical Valence Isomerization

Housane Intermediate
Cyclopropanation

Ring-Expanded Product
Ring Expansion

(±)-Vibralactone
Reduction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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